Cas no 887352-92-3 (2-Benzyloxy-5-acetaminobenzenethiol)

• Product Name: 2-Benzyloxy-5-acetaminobenzenethiol
• CAS No: 887352-92-3
• MF: C₁₅H₁₅NO₂S
• MW: 273.35010266304
• CID: 712980
• Update Time: 2024-01-31

2-Benzyloxy-5-acetaminobenzenethiol Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloxy-5-acetaminobenzenethiol
• Acetamide,N-[3-mercapto-4-(phenylmethoxy)phenyl]-
• N-[3-Mercapto-4-(phenylmethoxy)phenyl]-acetamide
• N-(4-phenylmethoxy-3-sulfanylphenyl)acetamide
• Acetamide, N-[3-mercapto-4-(phenylmethoxy)phenyl]-

• Inchi： 1S/C15H15NO2S/c1-11(17)16-13-7-8-14(15(19)9-13)18-10-12-5-3-2-4-6-12/h2-9,19H,10H2,1H3,(H,16,17)
• InChI Key： RAEVGIDMILXZIH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC2=CC=CC=C2)C(S)=C1)(=O)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 22
• XLogP3: 2.7

Experimental Properties

• Density: 1.243±0.06 g/cm3(Predicted)
• Melting Point: 121-126°C
• Boiling Point: 496.7±45.0 °C(Predicted)
• Solubility: 溶于氯仿、乙醇、甲醇
• pka: 6.26±0.48(Predicted)

2-Benzyloxy-5-acetaminobenzenethiol Security Information

• Storage Condition：-20°C Freezer, Under Inert Atmosphere